Cas no 2228097-09-2 (4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid)

4-Amino-4-[3-(methoxymethyl)furan-2-yl]butanoic acid is a specialized furan-based amino acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure combines a furan ring with a methoxymethyl substituent and a butanoic acid backbone, offering versatility as a building block for heterocyclic compounds. The presence of both amino and carboxyl functional groups enables its use in peptide coupling or as a precursor for bioactive molecules. The methoxymethyl group enhances solubility and reactivity, making it useful in medicinal chemistry for designing novel drug candidates. This compound is particularly valuable for researchers exploring furan-containing scaffolds due to its balanced reactivity and stability under controlled conditions.
4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid structure
2228097-09-2 structure
Product Name:4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid
CAS No:2228097-09-2
MF:C10H15NO4
MW:213.230403184891
CID:6449399
PubChem ID:165792705
Update Time:2025-05-26

4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid
    • 2228097-09-2
    • EN300-1775558
    • 4-amino-4-[3-(methoxymethyl)furan-2-yl]butanoic acid
    • Inchi: 1S/C10H15NO4/c1-14-6-7-4-5-15-10(7)8(11)2-3-9(12)13/h4-5,8H,2-3,6,11H2,1H3,(H,12,13)
    • InChI Key: AFFPMTFUXCURPE-UHFFFAOYSA-N
    • SMILES: O1C=CC(COC)=C1C(CCC(=O)O)N

Computed Properties

  • Exact Mass: 213.10010796g/mol
  • Monoisotopic Mass: 213.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 85.7Ų

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Additional information on 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid

Comprehensive Overview of 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid (CAS No. 2228097-09-2)

4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid (CAS No. 2228097-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its furan ring and amino acid backbone, is increasingly studied for its potential applications in drug development and biocatalysis. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and functional groups.

The growing interest in 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid aligns with broader trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, compounds like this are being explored for their potential to reduce waste and energy consumption in chemical processes. Searches for "sustainable furan derivatives" and "amino acid-based catalysts" have surged, reflecting the demand for innovative solutions in organic synthesis.

From a structural perspective, the methoxymethyl group attached to the furan ring enhances the compound's solubility and stability, making it a promising candidate for medicinal chemistry applications. Recent studies have investigated its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory agents and neurological therapeutics. These findings have fueled discussions in academic forums and patent filings, further elevating its profile in the scientific community.

Another area of exploration is the compound's role in peptide modification. With the rise of peptide-based drugs and biologics, researchers are examining how 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid can be incorporated into peptide chains to improve their pharmacokinetic properties. Queries such as "furan-modified peptides" and "amino acid derivatives in drug delivery" highlight the intersection of this compound with cutting-edge therapeutic strategies.

In analytical chemistry, the compound's distinct spectral signatures (e.g., NMR and mass spectrometry data) facilitate its identification and purity assessment. Laboratories focusing on high-throughput screening or metabolomics often reference its CAS No. 2228097-09-2 for precise cataloging. This underscores its utility in quality control and regulatory compliance within the pharmaceutical supply chain.

Looking ahead, the demand for 4-amino-4-3-(methoxymethyl)furan-2-ylbutanoic acid is expected to grow alongside advancements in precision medicine and biobased materials. Its compatibility with enzymatic reactions and potential for scalable synthesis position it as a valuable asset in both academic and industrial settings. As researchers continue to unravel its full potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.

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